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Compound of Interest

Compound Name: (R)-MLT-985

Cat. No.: B15620862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper storage and handling of (R)-MLT-985
stock solutions to ensure their stability and integrity for research applications. (R)-MLT-985 is a

potent and selective allosteric MALT1 (Mucosa-associated lymphoid tissue lymphoma

translocation protein 1) protease inhibitor with an IC50 of 3 nM.[1][2][3] It is a valuable tool for

studying MALT1-driven signaling pathways, particularly in the context of B-cell malignancies

and inflammatory diseases.[3][4]

Data Summary: Storage Conditions and Stability
Proper storage is critical to maintain the potency and reliability of (R)-MLT-985. The following

tables summarize the recommended storage conditions for both the solid compound and its

stock solutions.

Table 1: (R)-MLT-985 Solid Form Storage and Stability
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Storage Temperature Duration Additional Notes

-20°C Up to 3 years
Recommended for long-term

storage.[2]

4°C Up to 2 years
Suitable for intermediate-term

storage.[2]

0 - 4°C Days to weeks For short-term storage.[5]

Room Temperature A few days/weeks
Stable during standard

shipping.[2][5]

Table 2: (R)-MLT-985 Stock Solution Storage and Stability

Storage Temperature Duration Recommended Solvent

-80°C 6 months DMSO

-20°C 1 month DMSO

Experimental Protocols
Protocol 1: Preparation of (R)-MLT-985 Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of (R)-MLT-985 in Dimethyl

Sulfoxide (DMSO).

Materials:

(R)-MLT-985 solid powder (Molecular Weight: 448.27 g/mol )[5]

Anhydrous/molecular biology grade DMSO

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Vortex mixer
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Procedure:

Pre-warming: Allow the vial of (R)-MLT-985 solid and the DMSO to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of (R)-MLT-985 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.48

mg of (R)-MLT-985.

Solubilization: Add the appropriate volume of DMSO to the (R)-MLT-985 powder. For a 10

mM solution, if you weighed 4.48 mg, add 1 mL of DMSO.

Dissolution: Vortex the solution thoroughly until the (R)-MLT-985 is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if

necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the stock solution into single-use aliquots in sterile, tightly sealed vials.[6][7]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[4][6][7] Protect from light.[5]

Visualizations
Diagram 1: (R)-MLT-985 Signaling Pathway Inhibition
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Caption: Inhibition of the MALT1 protease by (R)-MLT-985 blocks NF-κB signaling.

Diagram 2: Recommended Workflow for (R)-MLT-985 Stock Solution Handling
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Caption: Workflow for handling and storing (R)-MLT-985 to maintain compound integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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